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Compound of Interest

Compound Name:
1-Methyl-3-amino-4-

cyanopyrazole

Cat. No.: B1313221 Get Quote

Technical Support Center: 1-Methyl-3-amino-4-
cyanopyrazole
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling, storage, and use of 1-Methyl-3-amino-4-cyanopyrazole
(CAS No. 21230-50-2).

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for 1-Methyl-3-amino-4-cyanopyrazole?

It is recommended to store 1-Methyl-3-amino-4-cyanopyrazole at -20°C.[1] Under these

conditions, the compound is stable for at least four years.[1]

Q2: What are the appropriate solvents for dissolving 1-Methyl-3-amino-4-cyanopyrazole?

The solubility of 1-Methyl-3-amino-4-cyanopyrazole varies depending on the solvent. It is

soluble in DMSO at a concentration of at least 10 mg/ml.[1] It is slightly soluble in ethanol (0.1-

1 mg/ml) and sparingly soluble in PBS (pH 7.2) at 1-10 mg/ml.[1] For biological experiments, it

is advised to make further dilutions of a stock solution into aqueous buffers or isotonic saline.[1]

Q3: Are aqueous solutions of 1-Methyl-3-amino-4-cyanopyrazole stable?
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Aqueous solutions of this compound are not recommended for storage for more than one day.

[1] It is best to prepare fresh solutions for each experiment.

Q4: What are the primary hazards associated with 1-Methyl-3-amino-4-cyanopyrazole?

While a specific safety data sheet for 1-Methyl-3-amino-4-cyanopyrazole was not publicly

available, it should be considered hazardous.[1] Based on data for the closely related

compound 3-Amino-4-cyanopyrazole, it may cause skin and serious eye irritation.[2][3][4] It is

also harmful if swallowed.

Q5: What personal protective equipment (PPE) should be worn when handling this compound?

When handling 1-Methyl-3-amino-4-cyanopyrazole, it is essential to wear appropriate

personal protective equipment. This includes:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[3]

Hand Protection: Chemical-resistant gloves.

Skin Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Q6: How should I handle this compound in the laboratory?

Handle 1-Methyl-3-amino-4-cyanopyrazole in a well-ventilated area, preferably in a chemical

fume hood, to avoid inhalation of dust.[2] Avoid contact with skin and eyes.[2][3] Do not ingest

or inhale the compound.[1] Wash hands thoroughly after handling.[1]

Troubleshooting Guides
Problem: The compound is not dissolving as expected in my chosen solvent.

Solution 1: Check Solvent Compatibility. Refer to the solubility data table below. Ensure you

are using an appropriate solvent and concentration.

Solution 2: Use an Inert Gas. When preparing a stock solution, purge the solvent of choice

with an inert gas.[1]
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Solution 3: Gentle Warming and Sonication. For sparingly soluble solvents, gentle warming

or sonication may aid dissolution. However, be mindful of potential degradation with heat.

Problem: I observe unexpected results or degradation in my experiment.

Solution 1: Prepare Fresh Solutions. As aqueous solutions are not stable for more than a

day, always use freshly prepared solutions for your experiments.[1]

Solution 2: Check for Incompatibilities. Avoid strong oxidizing agents and strong acids, as

these may be incompatible with pyrazole derivatives.

Solution 3: pH Considerations. Be aware that the stability of the compound in aqueous

solution may be pH-dependent.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 21230-50-2 [1]

Molecular Formula C5H6N4 [1]

Molecular Weight 122.1 g/mol [1]

Appearance Solid [1]

Purity ≥98% [1]

Table 2: Storage and Stability

Condition Recommendation Reference

Storage Temperature -20°C [1]

Long-term Stability ≥ 4 years [1]

Aqueous Solution Stability ≤ 1 day [1]
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Table 3: Solubility Data

Solvent Solubility Reference

DMSO ≥10 mg/ml [1]

Ethanol 0.1-1 mg/ml (Slightly soluble) [1]

PBS (pH 7.2) 1-10 mg/ml (Sparingly soluble) [1]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Weigh the desired amount of 1-Methyl-3-amino-4-cyanopyrazole in a suitable container.

Add the solvent of choice (e.g., DMSO) that has been purged with an inert gas.[1]

Vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -20°C for short-term use. For aqueous solutions, prepare them

fresh before each experiment.[1]

Mandatory Visualization
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Storage and Handling

Dissolution

Experimental Use

Store at -20°C in a tightly sealed container.

Handle in a well-ventilated area with appropriate PPE.

For stock solution, dissolve in DMSO (≥10 mg/ml).

For working solution, dilute stock in aqueous buffer.

Prepare aqueous solutions fresh daily.

Perform experiment.

Unexpected results?

No

Verify solution freshness and integrity.

Yes

Review experimental protocol for errors.

Click to download full resolution via product page
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Caption: Workflow for the handling, dissolution, and experimental use of 1-Methyl-3-amino-4-
cyanopyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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